Cas no 2171181-85-2 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid)

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in solid-phase peptide synthesis (SPPS). The compound's chiral (2R) configuration ensures stereochemical precision in peptide assembly, while the Fmoc moiety provides orthogonal protection for the α-amino group, enabling selective deprotection under mild basic conditions. The 4-hydroxybutanoic acid side chain introduces polarity and potential hydrogen bonding, enhancing solubility and structural diversity in synthetic peptides. This derivative is particularly valuable in the synthesis of complex peptidomimetics and bioactive peptides, where controlled incorporation of hydroxylated residues is required. Its stability under SPPS conditions and compatibility with standard coupling reagents make it a reliable building block for peptide research.
(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid structure
2171181-85-2 structure
Product Name:(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid
CAS No:2171181-85-2
MF:C27H26N2O6
MW:474.505147457123
CID:6484362
PubChem ID:165876956
Update Time:2025-05-22

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid
    • (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
    • EN300-1511334
    • 2171181-85-2
    • Inchi: 1S/C27H26N2O6/c30-14-13-24(26(32)33)29-25(31)15-17-9-11-18(12-10-17)28-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,30H,13-16H2,(H,28,34)(H,29,31)(H,32,33)/t24-/m1/s1
    • InChI Key: KJXHVOXUGCGNAB-XMMPIXPASA-N
    • SMILES: O(C(NC1C=CC(=CC=1)CC(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 474.17908655g/mol
  • Monoisotopic Mass: 474.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 125Ų

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1511334-0.05g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
0.05g
$2829.0 2023-05-26
Enamine
EN300-1511334-0.1g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
0.1g
$2963.0 2023-05-26
Enamine
EN300-1511334-0.25g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
0.25g
$3099.0 2023-05-26
Enamine
EN300-1511334-0.5g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
0.5g
$3233.0 2023-05-26
Enamine
EN300-1511334-1.0g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
1g
$3368.0 2023-05-26
Enamine
EN300-1511334-2.5g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
2.5g
$6602.0 2023-05-26
Enamine
EN300-1511334-5.0g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
5g
$9769.0 2023-05-26
Enamine
EN300-1511334-10.0g
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
10g
$14487.0 2023-05-26
Enamine
EN300-1511334-50mg
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
50mg
$2829.0 2023-09-27
Enamine
EN300-1511334-100mg
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
2171181-85-2
100mg
$2963.0 2023-09-27

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid

Chemical Compound CAS No. 2171181-85-2: (2R)-2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic Acid

The compound with CAS No. 2171181-85-2, named as (2R)-2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl ring, and a hydroxyl group attached to a butanoic acid backbone. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, contributes to the stability and solubility of the molecule. This makes it an ideal candidate for use in drug delivery systems and targeted therapy. The phenyl ring, on the other hand, introduces aromaticity and enhances the molecule's ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of this compound is in the field of proteomics and peptide synthesis. The presence of the Fmoc group allows for precise control over the synthesis process, enabling researchers to create highly specific peptides for various applications. Additionally, the hydroxyl group at the fourth position of the butanoic acid backbone provides a site for further functionalization, opening up possibilities for creating derivatives with enhanced bioactivity.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Furthermore, its stereochemistry has been shown to influence its ability to penetrate cellular membranes, making it a potential candidate for drug delivery across biological barriers.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of Fmoc chemistry ensures high yields and purity during the synthesis process. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining product quality.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent and neuroprotective drug. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and protect neurons from oxidative stress-induced damage. These findings suggest that it could be developed into a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

Moreover, this compound has shown promise in anticancer research. Preclinical studies indicate that it can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent. Its ability to modulate key signaling pathways involved in cancer progression further underscores its therapeutic potential.

In conclusion, the compound with CAS No. 2171181-85-2 represents a significant advancement in chemical biology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on modern medicine.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.